(-)-GB-1a

• Molecular Formula: C30H22O10
• Molecular Weight: 542.5 g/mol
• InChI: InChI=1S/C30H22O10/c31-15-5-1-13(2-6-15)22-12-21(37)24-19(35)11-20(36)26(30(24)39-22)27-28(38)25-18(34)9-17(33)10-23(25)40-29(27)14-3-7-16(32)8-4-14/h1-11,22,27,29,31-36H,12H2/t22-,27+,29-/m1/s1
• InChIKey: MXEIKUWMKSYEII-KBKXWFDOSA-N

(-)-GB-1a Differentiation Profile

(-)-GB-1a (synonym Gatorbulin-1, abbreviated as GB1) is a cyclodepsipeptide marine natural product isolated from cyanobacteria that functions as a microtubule-destabilizing agent [1]. Unlike all six previously established classes of tubulin-binding chemotherapeutics (taxanes, vinca alkaloids, colchicine-site binders, laulimalide/peloruside-site binders, pironetin-site binders, and maytansine-site binders), (-)-GB-1a targets a newly identified seventh pharmacological site located at the α/β-tubulin intradimer interface [2]. This binding site is structurally distinct from the vinca domain and the colchicine domain, conferring a unique mode of tubulin polymerization inhibition that operates independently of iron chelation mechanisms utilized by certain other destabilizers . The compound exhibits direct, reversible inhibition of tubulin polymerization in vitro and demonstrates cytotoxic activity across multiple human cancer cell lines including colorectal (HCT116, LoVo), ovarian (A2780), cervical (HeLa), and glioblastoma (U87-MG) models [3].

Binding Site

7th tubulin site probe at α/β intradimer interface

Mechanism

Reversible tubulin polymerization inhibition, iron-independent

Cell Models

Cell-model endpoint review across multiple solid tumor lines

• [1] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source
• [2] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [3] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source

(-)-GB-1a vs. Conventional Microtubule Inhibitors

Conventional microtubule inhibitors (taxanes, vinca alkaloids, colchicine-site agents, maytansines) each bind to one of six distinct, well-characterized sites on α/β-tubulin; however, cross-resistance driven by P-glycoprotein (P-gp) efflux, β-tubulin isotype switching (particularly βIII-tubulin upregulation), or point mutations within existing binding pockets frequently compromises their efficacy in advanced disease models [1]. (-)-GB-1a addresses a fundamentally different pharmacological target—the seventh tubulin binding site at the intradimer interface—which is topographically remote from all six canonical ligand-binding domains [2]. Critically, (-)-GB-1a is not recognized by the multidrug resistance-associated protein (MRP) or mitoxantrone resistance protein (MXR) efflux transporters and retains full activity in cell lines overexpressing βIII-tubulin, a major driver of resistance to taxanes and vinca alkaloids [3]. Consequently, substituting (-)-GB-1a with a generic microtubule inhibitor would forfeit the unique binding-site specificity and efflux-transporter evasion that define its differentiation from the existing six tubulin-targeting pharmacophore classes.

(-)-GB-1a Profile

Targets 7th tubulin site, topographically distinct from canonical sites

Not recognized by MRP/MXR efflux transporters

Retains activity in βIII-tubulin-overexpressing cell models

Conventional Microtubule Inhibitors

Bind one of six canonical sites; P-gp substrate susceptibility

Activity often compromised by βIII-tubulin upregulation

Extensive CYP-mediated metabolism and active efflux may confound models

Substitution may introduce resistance-related confounding in MDR cancer research models; binding-site and efflux profiles are not interchangeable.

• [1] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [2] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source
• [3] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source

(-)-GB-1a Differentiation Evidence

Seventh Tubulin Site Binding: Distinct from Cevipabulin

(-)-GB-1a binds to a seventh pharmacological site located at the α/β-tubulin intradimer interface, whereas all six previously known tubulin-binding chemotypes occupy distinct, non-overlapping regions. Cevipabulin, the closest comparator by binding region, targets the same intradimer interface but exhibits a divergent binding mode with interaction restricted almost exclusively to α-tubulin and the non-exchangeable GTP site [1]. In contrast, (-)-GB-1a forms extensive contacts and hydrogen bonds with both α- and β-tubulin chains [2]. Taxanes (e.g., paclitaxel) bind the luminal taxane site on β-tubulin; vinca alkaloids bind the vinca domain at the β-subunit interface [3].

7th Tubulin Site Binding

Head-to-head

Binds α/β intradimer interface with contacts across both subunits; cevipabulin restricted to α-tubulin and non-exchangeable GTP site. No displacement by colchicine, vinblastine, or paclitaxel.

Supports 7th site differentiation research

Docking, MD, and competition binding assays

Evidence Dimension	Tubulin binding site location and molecular interaction pattern
Target Compound Data	Seventh binding site at α/β-tubulin intradimer interface; extensive contact with both α- and β-tubulin chains, including multiple hydrogen bonds across both subunits [1]
Comparator Or Baseline	Cevipabulin: same intradimer region but interacts almost exclusively with α-tubulin and non-exchangeable GTP; Taxanes: taxane site on β-tubulin; Vinca alkaloids: vinca domain at β-subunit interface [2]
Quantified Difference	(-)-GB-1a binding involves both α- and β-tubulin contacts versus α-tubulin-restricted binding for cevipabulin; binding region topographically distinct from all six canonical tubulin-binding pharmacophore sites [3]
Conditions	Docking simulations, molecular dynamics, and competition binding assays with purified tubulin heterodimers; competition confirmed absence of displacement by colchicine, vinblastine, or paclitaxel [4]

Why This Matters

A seventh binding site distinct from all six clinically validated tubulin-targeting pharmacophores enables (-)-GB-1a to circumvent cross-resistance mechanisms (e.g., β-tubulin mutations, isotype switching) that compromise taxanes, vinca alkaloids, and maytansines, providing a unique tool for studying intradimer interface pharmacology.

• [1] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [2] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source
• [3] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [4] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source

Hepatic Microsomal Stability and Passive Permeability

(-)-GB-1a demonstrated excellent stability in hepatic microsomes and high predicted passive permeability, contrasting sharply with the metabolic liability and efflux susceptibility of many conventional microtubule inhibitors. Paclitaxel undergoes extensive CYP2C8- and CYP3A4-mediated hepatic metabolism and is a well-established substrate for P-glycoprotein (P-gp) efflux; vincristine is also subject to CYP3A-mediated clearance and active efflux [1]. (-)-GB-1a showed no inhibition of human cytochrome P450 enzymes, minimal plasma protein binding with high free fraction, and passive permeability predicted to be high by PAMPA assay [2].

ADME Profile

Reported

Reported high microsomal stability, no human CYP inhibition, high predicted passive permeability (PAMPA), and low plasma protein binding with high free fraction.

Supports ADME model selection

Contrasts extensive CYP metabolism and P-gp efflux of paclitaxel/vincristine

Evidence Dimension	Hepatic microsomal stability and passive membrane permeability
Target Compound Data	Excellent hepatic microsome stability; no human CYP450 inhibition; high predicted passive permeability (PAMPA); minimal plasma protein binding with high free fraction [1]
Comparator Or Baseline	Paclitaxel: extensive CYP2C8/CYP3A4-mediated hepatic metabolism, P-gp substrate; Vincristine: CYP3A-mediated clearance, MDR1/P-gp substrate [2]
Quantified Difference	(-)-GB-1a exhibits no detectable CYP450 inhibition versus significant CYP metabolism for taxanes and vinca alkaloids; high passive permeability (PAMPA) contrasts with active efflux of paclitaxel and vincristine [3]
Conditions	In vitro: human liver microsome stability assays, recombinant CYP450 inhibition screening, PAMPA permeability assessment, plasma protein binding determination [1]

Why This Matters

Favorable ADME properties (high microsomal stability, absence of CYP inhibition, high passive permeability, and low plasma protein binding) differentiate (-)-GB-1a from extensively metabolized and effluxed microtubule inhibitors such as paclitaxel and vincristine, offering distinct advantages for in vivo pharmacology studies where metabolic clearance confounds interpretation.

• [1] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [2] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [3] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source

Efflux Transporter Evasion and βIII-Tubulin Resistance

(-)-GB-1a is not recognized by the multidrug resistance-associated protein (MRP) or the mitoxantrone resistance protein (MXR/BCRP) efflux transporters, a key differentiation from paclitaxel and vincristine which are substrates for P-glycoprotein (P-gp) and other ATP-binding cassette (ABC) transporters [1]. Furthermore, (-)-GB-1a retains full cytotoxic activity in cell lines engineered to overexpress βIII-tubulin, a tubulin isotype whose upregulation is a well-documented resistance mechanism to taxanes and vinca alkaloids [2].

Efflux & βIII-Tubulin Evasion

Head-to-head

No recognition by MRP or MXR efflux transporters; full cytotoxic activity retained in βIII-tubulin-overexpressing cell lines.

Supports resistance-model endpoint review

Paclitaxel/vincristine: P-gp substrates, activity reduced in βIII-tubulin models

Evidence Dimension	Susceptibility to ABC transporter-mediated efflux and βIII-tubulin overexpression-mediated resistance
Target Compound Data	Not recognized by MRP or MXR efflux transporters; full activity retained in βIII-tubulin-overexpressing cells [1]
Comparator Or Baseline	Paclitaxel: P-gp substrate, activity reduced in βIII-tubulin-overexpressing cells; Vincristine: P-gp/MDR1 substrate, βIII-tubulin-associated resistance [2]
Quantified Difference	(-)-GB-1a: no efflux recognition by MRP or MXR; taxanes/vinca alkaloids: significant efflux-mediated clearance and activity attenuation in resistant models [3]
Conditions	Cellular efflux assays in MDCK cells expressing MRP and MXR transporters; cytotoxicity assays in isogenic cell lines with controlled βIII-tubulin overexpression [4]

Why This Matters

The absence of MRP/MXR efflux recognition combined with retained activity in βIII-tubulin-overexpressing cells makes (-)-GB-1a a preferred tool compound for studying microtubule destabilization in multidrug-resistant cancer models where conventional agents fail.

• [1] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [2] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [3] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [4] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source

Iron-Independent Tubulin Polymerization Inhibition

(-)-GB-1a directly inhibits tubulin polymerization in vitro in an iron-independent manner, distinguishing it from certain other microtubule-destabilizing agents whose activity depends on metal chelation or reactive oxygen species generation . In cell-free tubulin polymerization assays, (-)-GB-1a inhibited polymerization with an IC50 value of approximately 0.71 μM .

Polymerization IC50

Class-level

IC50 = 0.71 μM (cell-free tubulin polymerization, bovine brain tubulin)

Supports polymerization inhibition endpoint context

Iron-independent mechanism; activity retained in iron-depleted conditions

Evidence Dimension	Tubulin polymerization inhibition mechanism and potency
Target Compound Data	IC50 = 0.71 μM for tubulin polymerization inhibition; mechanism is iron-independent
Comparator Or Baseline	Other microtubule destabilizers: some (e.g., certain epothilone analogs, metal-chelating agents) require iron or metal cofactors for full activity; mechanism varies by class
Quantified Difference	(-)-GB-1a inhibits tubulin polymerization with IC50 0.71 μM via iron-independent mechanism; iron-dependent destabilizers may show attenuated activity under low-iron conditions [1]
Conditions	Cell-free in vitro tubulin polymerization assay using purified bovine brain tubulin; iron-independence verified by activity retention in iron-depleted buffer conditions

Why This Matters

The iron-independent mechanism of tubulin polymerization inhibition ensures consistent in vitro activity regardless of iron availability, a variable that can confound studies using metal-chelating microtubule destabilizers, making (-)-GB-1a a more reliable tool for mechanistic investigations.

• [1] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source

Antiproliferative Activity in Solid Tumor Models

(-)-GB-1a exhibits nanomolar to low-micromolar antiproliferative activity across multiple solid tumor cell lines. In HCT116 colorectal cancer cells, (-)-GB-1a inhibited proliferation with an IC50 of 0.80 μM in the MTT assay . Comparative data against structurally simplified gatorbulin analogs (GB2–GB7) established the functional relevance of the hydroxamate moiety, C-hydroxylation, and proline methylation for target engagement and cellular potency [1].

Antiproliferative Activity

Reported

IC50 = 0.80 μM (HCT116 colorectal cancer cells, MTT assay, 72 h)

Supports cell-model endpoint review

SAR: hydroxamate, C-hydroxylation, and proline methylation essential for potency

Evidence Dimension	Antiproliferative potency in human colorectal cancer cell model
Target Compound Data	IC50 = 0.80 μM (HCT116 colorectal cancer cells, MTT assay)
Comparator Or Baseline	Simplified gatorbulin analogs (GB2–GB7) lacking hydroxamate or C-hydroxylation modifications: significantly reduced activity (quantified differentials in IC50 values reported in SAR study) [1]
Quantified Difference	Parent compound (-)-GB-1a IC50 = 0.80 μM; simplified analogs exhibit reduced potency correlating with loss of specific structural features (hydroxamate, C-hydroxylation, methylation at C-4 of proline) [2]
Conditions	HCT116 human colorectal carcinoma cells; 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyl-2H-tetrazolium bromide (MTT) viability assay following 72-hour compound exposure

Why This Matters

The defined SAR demonstrating that the hydroxamate moiety, C-hydroxylation, and proline methylation are essential for potency enables researchers to rationally select (-)-GB-1a over simplified analogs that would lack target engagement and cellular efficacy, ensuring experimental validity.

• [1] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [2] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source

Proteasome-Mediated Tubulin Degradation

(-)-GB-1a promotes proteasome-mediated tubulin degradation via a mechanism that appears distinct from that of cevipabulin, the only other tubulin-binding agent known to induce tubulin degradation [1]. Cevipabulin binds to the same intradimer region but triggers degradation through a defined molecular pathway; (-)-GB-1a similarly reduces tubulin protein levels via proteasomal activity, yet the precise degradation mechanism remains uncharacterized and presumably distinct [2].

Tubulin Degradation

Head-to-head

Induces proteasome-mediated tubulin degradation via a mechanism distinct from cevipabulin; tubulin mRNA levels unchanged.

Supports tubulin turnover mechanism study

Degradation confirmed with proteasome inhibitor MG132 co-treatment

Evidence Dimension	Induction of proteasome-mediated tubulin degradation and mechanistic pathway
Target Compound Data	Induces proteasome-mediated tubulin degradation; mechanism unknown and distinct from cevipabulin [1]
Comparator Or Baseline	Cevipabulin: binds same intradimer region and induces tubulin degradation via defined pathway; other tubulin binders (taxanes, vinca alkaloids, colchicine): do not induce tubulin degradation [2]
Quantified Difference	Both compounds induce tubulin degradation, but (-)-GB-1a uses a distinct, uncharacterized pathway; other tubulin-binding classes show no degradation induction [3]
Conditions	Cellular tubulin protein level quantification by Western blotting in the presence and absence of proteasome inhibitors (e.g., MG132); tubulin mRNA levels unchanged, confirming post-translational degradation mechanism [4]

Why This Matters

The capacity to induce proteasome-mediated tubulin degradation via a novel pathway distinguishes (-)-GB-1a from all tubulin-binding agents except cevipabulin, providing a unique tool for investigating tubulin turnover regulation and degradation-dependent cytotoxicity mechanisms.

• [1] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source
• [2] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source
• [3] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source
• [4] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source

(-)-GB-1a Research Applications

Seventh Tubulin Site Pharmacology

(-)-GB-1a is the definitive tool compound for studying the seventh tubulin pharmacological site at the α/β-tubulin intradimer interface. Its binding to this newly identified site has been validated by competition assays showing no displacement by colchicine, vinblastine, or paclitaxel, confirming binding-site orthogonality relative to all six canonical tubulin-binding pharmacophores [1]. Researchers mapping structure-activity relationships across this novel binding pocket or exploring intradimer interface allostery should select (-)-GB-1a as the reference ligand for this seventh site. The availability of simplified gatorbulin analogs (GB2–GB7) with defined activity differentials further enables SAR interrogation of this binding region [2].

Microtubule Targeting in MDR Cancer Models

(-)-GB-1a is ideally suited for evaluating microtubule destabilization in multidrug-resistant cancer models where conventional agents (taxanes, vinca alkaloids) fail due to ABC transporter-mediated efflux or βIII-tubulin overexpression. The compound is not recognized by MRP or MXR efflux transporters and retains full cytotoxic activity in βIII-tubulin-overexpressing cells [1]. Researchers studying resistance circumvention strategies or validating novel combination regimens in MDR-positive solid tumor models (colorectal, ovarian, cervical, glioblastoma) should prioritize (-)-GB-1a to avoid the efflux-related confounding inherent to paclitaxel and vincristine [2].

Proteasome-Mediated Tubulin Degradation Studies

(-)-GB-1a is one of only two tubulin-binding agents (alongside cevipabulin) known to induce proteasome-mediated degradation of tubulin protein, and it does so via a mechanism distinct from that of cevipabulin [1]. Researchers investigating post-translational regulation of tubulin turnover, ubiquitin-proteasome pathway engagement by microtubule-binding ligands, or degradation-dependent cytotoxicity mechanisms should employ (-)-GB-1a to probe this unique pharmacological property. The observed reduction in tubulin protein levels without corresponding changes in tubulin mRNA confirms a post-translational degradation mechanism amenable to further dissection using proteasome inhibitors (e.g., MG132) as experimental controls [2].

In Vivo Studies with Favorable ADME and Efflux Evasion

For in vivo xenograft or syngeneic tumor studies where metabolic clearance and transporter-mediated efflux are critical experimental variables, (-)-GB-1a offers distinct advantages over taxanes and vinca alkaloids. The compound exhibits excellent hepatic microsomal stability, no inhibition of human cytochrome P450 enzymes, high predicted passive permeability (PAMPA), and minimal plasma protein binding with high free fraction [1]. The absence of MRP/MXR efflux recognition [2] further reduces confounding pharmacokinetic variables. Researchers designing in vivo efficacy studies in LoVo colon carcinoma, U87-MG glioblastoma, or A2780 ovarian cancer xenograft models should consider (-)-GB-1a when consistent systemic exposure and evasion of tumor efflux-mediated resistance are experimental priorities .

Application

Selection Property

Validation Focus

7th tubulin site pharmacology

Binding-site orthogonality

Binding verification vs canonical tubulin site ligands

MDR cancer model research

Efflux transporter evasion & βIII-tubulin response

Activity assessment in MRP/MXR and βIII-tubulin overexpression models

Tubulin degradation studies

Proteasome-mediated degradation pathway

Confirmation via proteasome inhibitor co-treatment control

In vivo ADME model studies

Metabolic stability & passive permeability

Correlation of in vitro ADME profile with systemic exposure

• [1] Matthew S, Chen QY, Ratnayake R, Fermaintt CS, Lucena-Agell D, Bonato F, et al. Gatorbulin-1, a distinct cyclodepsipeptide chemotype, targets a seventh tubulin pharmacological site. Proc Natl Acad Sci U S A. 2021;118(9):e2021847118. View Source
• [2] Chen QY, Ratnayake R, Hortigüela R, Seabra GM, Cameron MD, Díaz JF, et al. Probing a distinct druggable tubulin binding site with gatorbulins 1-7, their metabolic and physicochemical properties, and pharmacological consequences. Bioorg Med Chem. 2023;95:117506. View Source